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Cat. No.: S006626

Get Quote

Physical Properties & Solubility

The table below summarizes the basic chemical characteristics and solubility data for Ningetinib free base

[1] [2].

Property Specification

CAS Number 1394820-69-9 [1] [2]

Molecular Formula C₃₁H₂₉FN₄O₅ [1] [2]

Molecular Weight 556.58 g/mol [1] [2]

Appearance White to off-white solid powder [1]

Solubility in DMSO ~15-20 mg/mL (approx. 27-35 mM) [1] [2]

Powder Storage Conditions

For long-term stability of the powder form, please adhere to the following conditions [1] [2]:
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Recommended Storage Temperature: -20°C
Shelf Life at -20°C: 3 years
Alternative Storage: 4°C for 2 years [1]. For the best stability over time, storage at -20°C is preferred.

Stock Solution Preparation & Storage

Preparing stock solutions correctly is critical for experimental consistency.

Recommended Solvent: DMSO [1] [2].
Common Stock Concentration: 10 mM to 20 mM [1]. Sonication is recommended to fully dissolve the

powder [2].
Stock Solution Storage:

-80°C: 6 months [1].
-20°C: 1 month [1].

Pro Tip: To prevent product inactivation from repeated freeze-thaw cycles, aliquot the stock solution
into single-use volumes after preparation [1].

In Vivo Formulation Guidelines

For animal studies, Ningetinib is typically prepared for administration using one of the following methods

[1]:

Oral Administration (PO): Suspend in 0.5% carboxymethylcellulose sodium (CMC Na) [1].
Intravenous/Intraperitoneal Injection (IV/IP): A common formulation is 5% DMSO + 35% PEG300 +
10% Tween 80 + 50% saline [3] [4].

Experimental Context & Background

Understanding the scientific context of Ningetinib can be helpful for your research applications.

Primary Targets: Ningetinib is a potent, orally bioavailable tyrosine kinase inhibitor (TKI). Its

strongest activity is against Axl (<1.0 nM), VEGFR2 (1.9 nM), and c-Met (6.7 nM) [1] [2].
Research Applications: While initially investigated for solid tumors like lung and renal cancer, recent

peer-reviewed studies highlight its potent activity as a FLT3 inhibitor in acute myeloid leukemia
(AML), including in models resistant to existing drugs like gilteritinib and quizartinib [3] [4].
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Troubleshooting Common Issues

Here are solutions to some common problems you might encounter:

Problem: The powder does not dissolve completely in DMSO.

Solution: Use sonication to aid dissolution [2].
Problem: Precipitation occurs in an in vivo formulation.

Solution: Ensure all steps of the formulation protocol are followed sequentially. The solution
may require mixing by vortexing or gentle heating until clear [1].

Problem: Experimental results are inconsistent.
Solution: Check the age of your stock solution. Always use freshly prepared in vivo

formulations on the same day for optimal results, and avoid repeated freeze-thaw cycles of
stock solutions [1].

To help visualize its mechanism of action in the context of recent AML research, the diagram below

illustrates how Ningetinib inhibits FLT3 signaling.

FLT3-ITD Mutation

Downstream Signaling Pathways

Proliferation ↑
Apoptosis ↓

Ningetinib (TKI)

Inhibition of:
- STAT5
- AKT
- ERK

 blocks

Therapeutic Effects:
- Blocks cell cycle

- Induces apoptosis
- Prolongs survival
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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